(2E)-2-{[(thiophen-2-yl)formamido]imino}-2H-chromene-3-carboxamide

• IUPAC Name: (2E)-2-(thiophene-2-carbonylhydrazinylidene)chromene-3-carboxamide
• InChI: InChI=1S/C15H11N3O3S/c16-13(19)10-8-9-4-1-2-5-11(9)21-15(10)18-17-14(20)12-6-3-7-22-12/h1-8H,(H2,16,19)(H,17,20)/b18-15+
• InChI Key: VUSURLYJKKYVKJ-OBGWFSINSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=NNC(=O)C3=CC=CS3)O2)C(=O)N
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(/C(=N\NC(=O)C3=CC=CS3)/O2)C(=O)N
• Molecular Formula: C15H11N3O3S
• Molecular Weight: 313.3 g/mol
• Solubility: 14.1 [ug/mL] (The mean of the results at pH 7.4)

Description

(2E)-2-{[(thiophen-2-yl)formamido]imino}-2H-chromene-3-carboxamide, or (2E)-2-{[(TFA)formamido]imino}-2H-chromene-3-carboxamide, is a synthetic compound with a wide range of potential applications in the scientific research field. It is a heterocyclic aromatic compound, which is characterized by its unique chemical structure and properties. This compound has been studied for its potential use in a variety of applications, including drug synthesis, drug delivery, and as a potential therapeutic agent.

Scientific Research Applications

((2E)-2-{[(thiophen-2-yl)formamido]imino}-2H-chromene-3-carboxamide)-2-{[(TFA)formamido]imino}-2H-chromene-3-carboxamide has been studied for its potential use in a variety of scientific research applications. It has been investigated for its potential use as a drug delivery system, as well as for its ability to act as a potential therapeutic agent. Additionally, this compound has been studied for its potential use in the synthesis of new drugs, as well as for its ability to act as a potential inhibitor of certain enzymes.

Mechanism of Action

The exact mechanism of action of ((2E)-2-{[(thiophen-2-yl)formamido]imino}-2H-chromene-3-carboxamide)-2-{[(TFA)formamido]imino}-2H-chromene-3-carboxamide is not yet fully understood. However, it is believed that the compound may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, it has been suggested that this compound may act as an antioxidant, as well as an anti-inflammatory agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((2E)-2-{[(thiophen-2-yl)formamido]imino}-2H-chromene-3-carboxamide)-2-{[(TFA)formamido]imino}-2H-chromene-3-carboxamide have not yet been fully elucidated. However, it is believed that this compound may have various effects on the body, including anti-inflammatory, anti-oxidant, and anti-cancer effects. Additionally, this compound may be able to modulate the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX).

Advantages and Limitations for Lab Experiments

The advantages of using ((2E)-2-{[(thiophen-2-yl)formamido]imino}-2H-chromene-3-carboxamide)-2-{[(TFA)formamido]imino}-2H-chromene-3-carboxamide in laboratory experiments include its ability to act as a potential inhibitor of certain enzymes, its potential to act as an antioxidant and anti-inflammatory agent, and its potential to act as a drug delivery system. Additionally, this compound is relatively easy to synthesize and is relatively stable in the laboratory environment.
The limitations of using ((2E)-2-{[(thiophen-2-yl)formamido]imino}-2H-chromene-3-carboxamide)-2-{[(TFA)formamido]imino}-2H-chromene-3-carboxamide in laboratory experiments include its relatively low yield in the synthesis process, its relatively low solubility in water, and its potential toxicity. Additionally, this compound may be difficult to purify and may be prone to decomposition in the presence of light or heat.

Future Directions

The potential future directions of ((2E)-2-{[(thiophen-2-yl)formamido]imino}-2H-chromene-3-carboxamide)-2-{[(TFA)formamido]imino}-2H-chromene-3-carboxamide research include further investigation into its potential use as a drug delivery system, its potential to act as an inhibitor of certain enzymes, its potential to act as an antioxidant and anti-inflammatory agent, and its potential to act as a therapeutic agent. Additionally, further research could be conducted into the synthesis of this compound, its potential toxicity, and its potential to interact with other compounds. Finally, further research could be conducted into its potential use in the synthesis of new drugs.

Synthesis Methods

((2E)-2-{[(thiophen-2-yl)formamido]imino}-2H-chromene-3-carboxamide)-2-{[(TFA)formamido]imino}-2H-chromene-3-carboxamide can be synthesized via a two-step process. The first step involves the reaction of thiophene-2-carboxaldehyde and ethyl formamide in the presence of a base, such as sodium hydroxide, to form the corresponding imine. The second step involves the reaction of the imine with 3-chloro-2H-chromene in the presence of a base, such as potassium carbonate, to give the desired product. The yield of this reaction is typically in the range of 60-70%.